Cas no 1565405-95-9 (3-(3-methoxypyridin-2-yl)oxypropan-1-amine)

• Product Name: 3-(3-methoxypyridin-2-yl)oxypropan-1-amine
• CAS No: 1565405-95-9
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6344933
• PubChem ID: 104063242
• Update Time: 2025-09-23

3-(3-methoxypyridin-2-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxypyridin-2-yl)oxypropan-1-amine
• EN300-1850476
• 3-[(3-methoxypyridin-2-yl)oxy]propan-1-amine
• 1565405-95-9

• Inchi： 1S/C9H14N2O2/c1-12-8-4-2-6-11-9(8)13-7-3-5-10/h2,4,6H,3,5,7,10H2,1H3
• InChI Key： PBVSMWPIIANPQK-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CN=1)OC)CCCN

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(3-methoxypyridin-2-yl)oxypropan-1-amine

Research Briefing on 3-(3-Methoxypyridin-2-yl)oxypropan-1-amine (CAS: 1565405-95-9): Recent Advances and Applications

3-(3-Methoxypyridin-2-yl)oxypropan-1-amine (CAS: 1565405-95-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutics. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

Recent literature indicates that 3-(3-methoxypyridin-2-yl)oxypropan-1-amine serves as a versatile building block in medicinal chemistry. Its structural features, including the methoxypyridine and amine functionalities, make it amenable to further derivatization, enabling the creation of libraries of compounds for high-throughput screening. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, where it contributed to enhanced binding affinity and selectivity.

In addition to its role in small-molecule drug development, this compound has been investigated for its potential in targeted drug delivery systems. A recent preprint on bioRxiv detailed its incorporation into prodrug formulations designed to release active agents in response to specific enzymatic activity. The study reported improved pharmacokinetic profiles and reduced off-target effects, suggesting promising applications in oncology and inflammatory diseases.

Mechanistic studies have also shed light on the compound's interactions with biological targets. Molecular docking simulations and in vitro assays have revealed that 3-(3-methoxypyridin-2-yl)oxypropan-1-amine can modulate protein-protein interactions, particularly those involving G-protein-coupled receptors (GPCRs). These findings, published in ACS Chemical Biology, open new avenues for the design of allosteric modulators with potential therapeutic benefits in neurological disorders.

Despite these advances, challenges remain in optimizing the compound's physicochemical properties for clinical translation. Recent patent filings (e.g., WO2023051234) highlight ongoing efforts to address issues such as solubility and metabolic stability through structural modifications. Collaborative research between academia and industry is expected to accelerate the development of derivatives with improved drug-like characteristics.

In conclusion, 3-(3-methoxypyridin-2-yl)oxypropan-1-amine (CAS: 1565405-95-9) represents a valuable scaffold in contemporary drug discovery. Its multifaceted applications, from kinase inhibitors to prodrug systems, underscore its importance in chemical biology. Future research should focus on expanding its therapeutic potential while addressing formulation challenges to facilitate clinical advancement.